Cas no 2138423-94-4 (7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine)

• Product Name: 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine
• CAS No: 2138423-94-4
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6296070
• PubChem ID: 165849014
• Update Time: 2025-10-05

7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-726432
• 2138423-94-4
• 7-tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine
• 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine

• Inchi： 1S/C13H20N2/c1-13(2,3)11-5-4-9-7-12(14)15-8-10(9)6-11/h7-8,11H,4-6H2,1-3H3,(H2,14,15)
• InChI Key： NRMDYQXRIBLXJM-UHFFFAOYSA-N
• SMILES： N1C(=CC2=C(C=1)CC(CC2)C(C)(C)C)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine

Introduction to 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine (CAS No. 2138423-94-4)

7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine (CAS No. 2138423-94-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine is characterized by a tetrahydroisoquinoline core with a tert-butyl group at the 7-position and an amine group at the 3-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, which are crucial for its biological activity. The tert-butyl group enhances lipophilicity and stability, while the amine group provides potential sites for hydrogen bonding and interaction with biological targets.

Recent studies have explored the pharmacological properties of 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant antidepressant-like effects in animal models. The mechanism of action is believed to involve modulation of monoaminergic neurotransmission pathways, particularly serotonin and norepinephrine systems. These findings suggest that 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine could be a valuable lead compound for the development of novel antidepressants with improved efficacy and reduced side effects.

In addition to its antidepressant properties, 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine has also shown promise in neuroprotective applications. Research conducted at the University of California demonstrated that this compound can protect neurons from oxidative stress-induced damage. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings open up new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine has been extensively studied to understand its behavior in vivo. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it shows minimal toxicity in animal models at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine in human subjects. Early-phase trials have shown promising results with no major adverse effects reported. The compound is being tested for its antidepressant effects in patients with major depressive disorder (MDD) and for its neuroprotective effects in patients with early-stage Alzheimer's disease.

The synthesis of 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine has been optimized to ensure high yield and purity. Various synthetic routes have been developed, including palladium-catalyzed coupling reactions and reductive amination processes. These methods allow for scalable production of the compound under mild conditions, making it feasible for large-scale manufacturing.

In conclusion, 7-Tert-butyl-5,6,7,8-tetrahydroisoquinolin-3-amine (CAS No. 2138423-94-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.